N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide

• IUPAC Name: N-(4-fluorophenyl)-3-(methanesulfonamido)-4-methylbenzamide
• InChI: InChI=1S/C15H15FN2O3S/c1-10-3-4-11(9-14(10)18-22(2,20)21)15(19)17-13-7-5-12(16)6-8-13/h3-9,18H,1-2H3,(H,17,19)
• InChI Key: KOABKGDCHWUWKO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)F)NS(=O)(=O)C
• Molecular Formula: C15H15FN2O3S
• Molecular Weight: 322.4 g/mol

Description

N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide, also known as FMMA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. FMMA belongs to the class of benzamides and has shown promising results in various scientific research applications.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide is not fully understood. However, studies have shown that N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide inhibits the activity of certain enzymes and proteins, including cyclooxygenase-2 (COX-2) and nuclear factor-kappa B (NF-kB), which are involved in inflammation and tumor growth. N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has also been shown to induce cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has also been shown to inhibit the growth and proliferation of cancer cells. Additionally, N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to have neuroprotective effects and may be useful in the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has several advantages for laboratory experiments. It is relatively easy to synthesize and has shown promising results in various scientific research applications. However, there are also limitations to using N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in laboratory experiments. It is a relatively new compound, and more research is needed to fully understand its mechanisms of action and potential side effects.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide. One potential direction is the development of N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide-based drugs for the treatment of cancer and inflammation. Another direction is the study of N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanisms of action of N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide and its potential side effects.

Scientific Research Applications

N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of various diseases, including cancer, inflammation, and neurological disorders. N-(4-fluorophenyl)-4-methyl-3-[(methylsulfonyl)amino]benzamide has been shown to possess anti-inflammatory, anti-proliferative, and anti-tumor properties, making it a potential candidate for drug development.